Cas no 899967-15-8 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methoxybenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methoxybenzamide
• CAS No: 899967-15-8
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 5491723
• PubChem ID: 16804231
• Update Time: 2025-10-30

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 899967-15-8
• N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-methoxybenzamide
• AKOS024470630
• N-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-methoxybenzamide
• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-methoxybenzamide
• VU0501460-1
• F2823-0833
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methoxybenzamide

• Inchi： 1S/C21H19N5O3/c1-13-8-9-15(10-14(13)2)26-19-17(11-23-26)21(28)25(12-22-19)24-20(27)16-6-4-5-7-18(16)29-3/h4-12H,1-3H3,(H,24,27)
• InChI Key： QOYRLBVVXYHNQZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1NC(C1C=CC=CC=1OC)=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88.8Ų

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methoxybenzamide

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide (CAS No. 899967-15-8): A Comprehensive Overview

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide (CAS No. 899967-15-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide is characterized by a pyrazolopyrimidine core linked to a substituted benzamide moiety. The presence of the 3,4-dimethylphenyl and 2-methoxybenzamide groups imparts unique pharmacological properties to this compound. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

In the context of anticancer research, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide has shown promising results in inhibiting the growth of various cancer cell lines. Specifically, it has demonstrated significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA synthesis and repair, thereby disrupting the cell cycle and inducing apoptosis.

Beyond its anticancer properties, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile. Additionally, it has shown low toxicity in animal models, making it a promising candidate for further clinical development.

Recent advancements in drug delivery systems have further enhanced the therapeutic efficacy of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide. Nanoparticle-based delivery systems have been developed to improve its solubility and target specificity. These systems have demonstrated improved drug retention at the site of action and reduced systemic side effects.

In the realm of clinical trials, early-phase studies have been initiated to evaluate the safety and efficacy of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methoxybenzamide in patients with advanced solid tumors. Preliminary results are encouraging and warrant further investigation in larger patient populations.

The synthesis of N-1-(3,4-dimethylphenyl)-4-o xo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - yl - 2 - methoxybenzamide involves a multi-step process that includes the formation of the pyrazolopyrimidine core followed by functional group modifications. Recent synthetic strategies have focused on improving yield and purity while reducing environmental impact.

In conclusion, N - 1 -( 3 , 4 - dimethylphenyl ) - 4 - oxo - 1 H , 4 H , 5 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 5 - yl - 2 - methoxybenzamide (CAS No. 899967 - 15 -8) represents a promising compound with diverse biological activities. Its potential as an anticancer and anti-inflammatory agent underscores the importance of continued research and development in this area. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.